Cas no 1594760-79-8 (3-{1-bromo-2-(2-fluorophenyl)propan-2-yloxy}oxetane)

• Product Name: 3-{1-bromo-2-(2-fluorophenyl)propan-2-yloxy}oxetane
• CAS No: 1594760-79-8
• MF: C₁₂H₁₄BrFO₂
• MW: 289.140766620636
• CID: 6054028
• PubChem ID: 102607642
• Update Time: 2025-11-01

3-{1-bromo-2-(2-fluorophenyl)propan-2-yloxy}oxetane Chemical and Physical Properties

Names and Identifiers

• 3-{1-bromo-2-(2-fluorophenyl)propan-2-yloxy}oxetane
• EN300-1133634
• 1594760-79-8
• 3-{[1-bromo-2-(2-fluorophenyl)propan-2-yl]oxy}oxetane

• Inchi： 1S/C12H14BrFO2/c1-12(8-13,16-9-6-15-7-9)10-4-2-3-5-11(10)14/h2-5,9H,6-8H2,1H3
• InChI Key： YMPMQTYGWWDTFX-UHFFFAOYSA-N
• SMILES： BrCC(C)(C1C=CC=CC=1F)OC1COC1

Computed Properties

• Exact Mass: 288.01612g/mol
• Monoisotopic Mass: 288.01612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-{1-bromo-2-(2-fluorophenyl)propan-2-yloxy}oxetane

Professional Introduction to Compound with CAS No. 1594760-79-8 and Product Name: 3-{1-bromo-2-(2-fluorophenyl)propan-2-yloxy}oxetane

The compound identified by the CAS number 1594760-79-8 and the product name 3-{1-bromo-2-(2-fluorophenyl)propan-2-yloxy}oxetane represents a significant advancement in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound belongs to a class of oxetane-based derivatives, which have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a bromo substituent and a fluorophenyl moiety in its molecular structure suggests a high degree of specificity, making it a promising candidate for further investigation in drug discovery.

Oxetanes are five-membered heterocyclic ethers that exhibit remarkable stability and reactivity, which makes them valuable scaffolds in medicinal chemistry. The oxetane ring in 3-{1-bromo-2-(2-fluorophenyl)propan-2-yloxy}oxetane introduces conformational constraints that can enhance binding affinity and selectivity. This structural feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways. Recent studies have highlighted the utility of oxetane derivatives in modulating enzyme activity, particularly in the context of kinases and other phosphodiesterases.

The bromo substituent at the 1-position of the oxetane ring is strategically positioned to allow for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of biaryl compounds that often exhibit enhanced pharmacological properties. The fluorophenyl group at the 2-position contributes to the compound's lipophilicity and electronic properties, which can influence its interaction with biological targets. The combination of these structural elements makes 3-{1-bromo-2-(2-fluorophenyl)propan-2-yloxy}oxetane a versatile building block for medicinal chemists.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to improve metabolic stability, binding affinity, and oral bioavailability. The fluorophenyl moiety in this compound aligns with this trend, suggesting potential advantages over non-fluorinated analogs. Moreover, the presence of a hydroxyl group linked to an oxetane ring provides an additional site for chemical modification, allowing for the exploration of diverse pharmacophores. This flexibility is crucial in optimizing drug candidates for preclinical and clinical studies.

Current research in medicinal chemistry emphasizes the development of compounds with multiple binding interactions to enhance therapeutic efficacy while minimizing side effects. The unique structural features of 3-{1-bromo-2-(2-fluorophenyl)propan-2-yloxy}oxetane, including its oxetane core, bromo, and fluorophenyl substituents, position it as a promising candidate for such multidrug-target interactions. Studies have demonstrated that oxetane derivatives can interact with both hydrophobic and hydrophilic pockets on biological targets, providing a rationale for their use in designing pan-target inhibitors.

The synthesis of 3-{1-bromo-2-(2-fluorophenyl)propan-2-yloxy}oxetane involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the process. These methods not only improve efficiency but also enhance scalability, which is essential for industrial applications. The ability to produce this compound reliably underscores its significance as a research tool and potential drug candidate.

Preclinical studies have begun to explore the pharmacological profile of oxetane derivatives like 3-{1-bromo-2-(2-fluorophenyl)propan-2-yloxy}oxetane. Initial findings suggest that these compounds exhibit potent activity against various disease-related targets without significant toxicity. For instance, some derivatives have shown promise in inhibiting aberrant signaling pathways associated with cancer and inflammatory diseases. The structural versatility of this compound allows researchers to fine-tune its properties for specific therapeutic applications.

The integration of computational chemistry into drug discovery has accelerated the identification of lead compounds like 3-{1-bromo-2-(2-fluorophenyl)propan-2-yloxy}oxetane. Molecular modeling techniques predict how modifications to its structure will affect its biological activity, enabling rational design iterations. This approach has been particularly effective in optimizing pharmacokinetic parameters such as solubility, permeability, and metabolic stability. By leveraging computational tools alongside experimental data, researchers can rapidly screen large libraries of compounds for potential therapeutic candidates.

The future prospects for 3-{1-bromo-2-(2-fluorophenyl)propan-2-yloxy}oxetane are promising as it continues to be investigated in both academic and industrial settings. Its unique combination of structural features makes it a valuable asset in developing next-generation therapeutics. As our understanding of disease mechanisms evolves, so too will our ability to design molecules that precisely target pathological processes while maintaining high safety profiles.

In conclusion,3-{1-bromo-2-(2-fluorophenyl)propan-2-yloxy}oxetane (CAS No. 1594760-79-8) stands out as a significant compound in modern medicinal chemistry due to its innovative structure and potential biological activities. Its oxetane core,bromo, and fluorophenyl substituents contribute to its versatility as a scaffold for drug development. With ongoing research efforts focused on optimizing its pharmacological properties,this compound holds great promise for addressing unmet medical needs across various therapeutic areas.